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‘ Compound of Interest

Compound Name: 5-Fluoro-3-methylpyridin-2-ylamine

Cat. No.: B1391064

In the landscape of modern medicinal chemistry, certain molecular scaffolds are recognized for their repeated appearance in successful therapeutic &
programs.[1] The strategic incorporation of fluorine into these scaffolds further enhances their value, as fluorine's unique electronic properties can dre

This guide provides a comprehensive technical overview of 5-Fluoro-3-methylpyridin-2-ylamine (CAS No. 886365-56-6), a key heterocyclic buildin
whitepaper will explore its applications in drug development, drawing parallels with structurally related compounds to illuminate its potential as a valu:

Physicochemical and Structural Characteristics

5-Fluoro-3-methylpyridin-2-ylamine is a substituted pyridine derivative. Its core structure features an amine group at the 2-position, a fluorine atom
and potential applications.

Core Properties

A summary of the compound's key physical and chemical properties is presented below.

Property Value

CAS Number 886365-56-6

Molecular Formula CsH7FN2

Molecular Weight 126.13 g/mol

MDL Number MFCDO07375130

Purity Typically >95-98%

Appearance Solid (form may vary by supplier)

Chemical Structure

The structural representation of 5-Fluoro-3-methylpyridin-2-ylamine is crucial for understanding its reactivity and interactions.

Caption: Chemical structure of 5-Fluoro-3-methylpyridin-2-ylamine.

Spectroscopic Profile for Structural Elucidation

Confirming the identity and purity of 5-Fluoro-3-methylpyridin-2-ylamine requires a suite of spectroscopic techniques. While specific spectra are av

* H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show distinct signals corresponding to the different types
broad singlet for the amine (NH2) protons which may exchange with D20.

e 13C NMR (Carbon Nuclear Magnetic resonance): The carbon NMR spectrum will show six distinct signals for the six carbon atoms in the molecule.
fluorinated compounds.

« IR (Infrared) Spectroscopy: The IR spectrum should display characteristic absorption bands. Key peaks would include N-H stretching vibrations for
(around 2900-3100 cm~1), C=C and C=N stretching vibrations for the pyridine ring (in the 1400-1600 cm~! region), and a strong C-F stretching ban
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* MS (Mass Spectrometry): Mass spectrometry will show a molecular ion peak (M+) corresponding to the molecular weight of the compound (126.13

Synthesis and Chemical Reactivity

The synthesis of substituted 2-aminopyridines is a well-established field in organic chemistry, with several robust methods available.[1]

General Synthetic Strategies

The preparation of compounds like 5-Fluoro-3-methylpyridin-2-ylamine typically involves the introduction of the amine group onto a pre-functionaliz
» Nucleophilic Aromatic Substitution (SnAr): Reacting a suitable halopyridine (e.g., a 2-chloropyridine derivative) with an amine source like ammonia
« Transition-Metal-Catalyzed Cross-Coupling: Methods like the Buchwald-Hartwig amination allow for the coupling of a halopyridine with an amine in

« Chichibabin Reaction: Direct amination of the pyridine ring using sodium amide, though this method often lacks regioselectivity and requires harsh
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Caption: General synthetic pathways to 2-aminopyridine derivatives.

Exemplary Synthesis Protocol (Hypothetical)

The following is a plausible, step-by-step methodology for the synthesis of 5-Fluoro-3-methylpyridin-2-ylamine via a nucleophilic aromatic substitut
+ Reaction Setup: To a sealed pressure vessel, add 2-chloro-5-fluoro-3-methylpyridine (1.0 eq), dioxane (solvent), and aqueous ammonia (28-30%, :
« Catalysis (Optional but Recommended): Add a copper(l) catalyst, such as copper(l) oxide (0.05 eq), and a ligand, such as L-proline (0.1 eq), to fac
» Heating: Seal the vessel and heat the reaction mixture to 100-120 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

« Workup: After completion (typically 12-24 hours), cool the reaction mixture to room temperature. Dilute with water and extract the product with an o

« Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product cai

Chemical Reactivity

The reactivity of this molecule is governed by its functional groups:

« The 2-Amino Group: The primary amine is nucleophilic and can undergo reactions such as acylation, alkylation, and diazotization. It is also an actiy
positions.

« The Pyridine Ring: The ring can undergo electrophilic substitution, though it is generally less reactive than benzene. The combined directing effects
substitution complex.

» The Fluorine Atom: The C-F bond is very strong. While typically unreactive, the fluorine can be displaced via nucleophilic aromatic substitution und
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Applications in Research and Drug Development

The true value of 5-Fluoro-3-methylpyridin-2-ylamine lies in its application as a versatile building block for the synthesis of more complex, biologice

The Role of Fluorine in Medicinal Chemistry

The introduction of a fluorine atom into a drug candidate is a well-established strategy to optimize its properties.[13] Fluorine can:
« Enhance Metabolic Stability: The strength of the C-F bond can block sites of oxidative metabolism, increasing the drug's half-life.[3][4]
« Increase Binding Affinity: Fluorine's high electronegativity can lead to favorable interactions with biological targets, such as enzymes or receptors.|[«

+ Modulate Lipophilicity and pKa: The presence of fluorine alters the electronic distribution of the molecule, which can improve membrane permeabili

A Scaffold for Bioactive Molecules

Substituted aminopyridines are key components in a wide range of pharmaceuticals. For example, they have been investigated as potent inhibitors o
or in early-stage development, its structural analogue, 3-fluoro-5-methylpyridin-4-amine, has been identified as a promising potassium (K*) channel b
sclerosis.[15] This highlights the potential of the fluoro-methyl-aminopyridine scaffold in developing sophisticated diagnostic and therapeutic agents.
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Caption: Workflow for synthesis, characterization, and application.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety protocols must be followed when handling 5-Fluoro-3-methylpyridin-2-ylamine. The following inform
provided by the supplier.[16][17]

« Hazard Identification: Similar aminopyridines are classified as toxic if swallowed or in contact with skin, and can cause serious skin and eye irritatio

« Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles or a face shield, and a lal
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Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid breathing dust, fumes, or vapors. Wash hands thorougt

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[19] Keep away from incompatible materials such as strong oxid

Disposal: Dispose of contents and container in accordance with local, regional, and national regulations at an approved waste disposal plant.

Disclaimer: This guide is intended for informational purposes for qualified professionals. Always consult the material-specific Safety Data Sheet (SDS
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea
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